Cas no 78456-63-0 (2,3-dichloronaphthalene-1,4,5,8-tetrone)

2,3-dichloronaphthalene-1,4,5,8-tetrone structure
78456-63-0 structure
Product Name:2,3-dichloronaphthalene-1,4,5,8-tetrone
CAS No:78456-63-0
MF:C10H2Cl2O4
MW:257.026481151581
CID:1792551
PubChem ID:150698
Update Time:2025-04-21

2,3-dichloronaphthalene-1,4,5,8-tetrone Chemical and Physical Properties

Names and Identifiers

    • 2,3-dichloronaphthalene-1,4,5,8-tetrone
    • 1,4,5,8-naphthalenetetrone, 2,3-dichloro-
    • 2,3-Dichloro-1,4,5,8-naphthalenetetrone
    • 2,3-dichloro-1,4,5,8-naphthodiquinone
    • 2,3-Dichloronaphthodiquinone
    • dichloronaphthodiquinone
    • SCHEMBL3063819
    • CCRIS 6668
    • 78456-63-0
    • DTXSID40229091
    • Inchi: 1S/C10H2Cl2O4/c11-7-8(12)10(16)6-4(14)2-1-3(13)5(6)9(7)15/h1-2H
    • InChI Key: JCGZOXQVXZJDSW-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(C2C(C=CC(C=2C1=O)=O)=O)=O)Cl

Computed Properties

  • Exact Mass: 255.93300
  • Monoisotopic Mass: 255.9330139g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 515
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 68.3Ų

Experimental Properties

  • PSA: 68.28000
  • LogP: 0.03460
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd